Cas no 1176419-62-7 (Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2))

• Product Name: Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2)
• CAS No: 1176419-62-7
• MF: C₁₀H₂₃Cl₃N₂
• MW: 277.662019968033
• MDL: MFCD08060479
• CID: 5215776
• Update Time: 2026-03-06

Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-sec-Butyl-4-(2-chloro-ethyl)-piperazine dihydrochloride
• 1-butan-2-yl-4-(2-chloroethyl)piperazine;dihydrochloride
• 1-(2-butyl)-4-(2-chloro-ethyl)-piperazine dihydrochloride
• 1-(sec-Butyl)-4-(2-chloroethyl)piperazine dihydrochloride
• 1-(2-butyl)-4-(2-chloro-ethyl)-piperazine 2 hcl
• 1-(2-Butyl)-4-(2-chloro-ethyl)-piperazine x 2 HCl
• 1-(2-butyl)-4-(2-chloroethyl)piperazine dihydrochloride
• 1-sec-butyl-4-(2-chloro-ethyl)-piperazinedihydrochlor
• Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2)

• MDL： MFCD08060479
• Inchi： 1S/C10H21ClN2.2ClH/c1-3-10(2)13-8-6-12(5-4-11)7-9-13;;/h10H,3-9H2,1-2H3;2*1H
• InChI Key： OJYKOXLFGZMZHL-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(C(C)CC)CC1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 133
• Topological Polar Surface Area: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2)

Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2) and its Applications in Modern Chemical Biology

Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1176419-62-7, represents a fascinating derivative of piperazine, a heterocyclic compound known for its broad spectrum of biological activities. The presence of both chloroethyl and methylpropyl substituents in its molecular structure endows it with distinct chemical reactivity and potential therapeutic applications.

The synthesis and characterization of Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2) involve meticulous chemical methodologies that ensure high purity and yield. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for various biochemical and pharmacological studies. Advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic benefits. Piperazine derivatives have emerged as a crucial class of molecules due to their ability to interact with biological targets at the molecular level. Specifically, the compound Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2) has been explored for its potential role in modulating various biological pathways. Its unique substitution pattern allows it to engage with enzymes and receptors in ways that may lead to the development of new drugs for treating a range of diseases.

One of the most compelling areas of research involving Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2) is its potential application in oncology. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation. The chloroethyl group, in particular, has been shown to enhance binding affinity to biological targets, potentially leading to more effective drug candidates. Preclinical studies are ongoing to evaluate its efficacy and safety profile in animal models.

The pharmacokinetic properties of Piperazine derivatives, including Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2), are also subjects of intense investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic use. Advanced computational models and experimental techniques are being employed to predict and verify the pharmacokinetic behavior of this compound, which could accelerate the drug discovery process.

In addition to oncology, Piperazine derivatives have shown promise in other therapeutic areas such as neurology and infectious diseases. The ability of these compounds to cross the blood-brain barrier has made them attractive candidates for treating neurological disorders. Furthermore, their interaction with bacterial enzymes has led to research into their potential as antibiotics or antiviral agents. The unique structure of Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2) makes it a particularly interesting molecule for these applications.

The development of new synthetic methodologies for Piperazine derivatives is another area where significant progress has been made. Researchers are continually seeking more efficient and sustainable ways to synthesize these compounds while maintaining high levels of purity. Green chemistry principles are being integrated into these synthetic routes to minimize environmental impact. Such advancements not only improve the accessibility of these compounds but also contribute to the overall sustainability of pharmaceutical manufacturing.

The role of computational chemistry in understanding the behavior of Piperazine derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This information is invaluable for designing modified versions of the molecule that may enhance its potency or reduce side effects. By combining experimental data with computational predictions, scientists can accelerate the discovery process significantly.

In conclusion, Piperazine, 1-(2-chloroethyl)-4-(1-methylpropyl)-, hydrochloride (1:2) represents a promising compound in the realm of chemical biology with diverse potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.